Cas no 2171555-87-4 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid
- EN300-1484189
- 2171555-87-4
- 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid
-
- Inchi: 1S/C27H24N2O5S/c30-25(29-12-13-35-16-24(29)26(31)32)17-6-5-7-18(14-17)28-27(33)34-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23-24H,12-13,15-16H2,(H,28,33)(H,31,32)
- InChI Key: NSJHLNNFQMMFKZ-UHFFFAOYSA-N
- SMILES: S1CCN(C(C2C=CC=C(C=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1
Computed Properties
- Exact Mass: 488.14059304g/mol
- Monoisotopic Mass: 488.14059304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 121Ų
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1484189-1.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid |
2171555-87-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1484189-50mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid |
2171555-87-4 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1484189-100mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid |
2171555-87-4 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1484189-250mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid |
2171555-87-4 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1484189-500mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid |
2171555-87-4 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1484189-1000mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid |
2171555-87-4 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1484189-2500mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid |
2171555-87-4 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1484189-5000mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid |
2171555-87-4 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1484189-10000mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]thiomorpholine-3-carboxylic acid |
2171555-87-4 | 10000mg |
$14487.0 | 2023-09-28 |
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic Acid: A Comprehensive Overview
The compound with CAS No. 2171555-87-4, known as 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, a benzoyl group, and a thiomorpholine moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the chemical reactivity and stability of the molecule.
The synthesis of this compound involves multi-step reactions, including the coupling of the Fmoc group with the benzoylthiomorpholine derivative. Recent advancements in peptide chemistry have enabled more efficient and scalable methods for synthesizing such complex molecules. The use of microwave-assisted synthesis and automated peptide synthesizers has significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.
One of the most promising applications of this compound lies in its potential as a precursor in peptide synthesis. The Fmoc group is widely used to protect amino groups during peptide assembly, ensuring precise control over the reaction sequence. Additionally, the thiomorpholine moiety introduces sulfur-containing functionalities, which can enhance the bioavailability and pharmacokinetic properties of the resulting peptides. Recent studies have demonstrated that incorporating thiomorpholine derivatives into peptide sequences can improve their stability in physiological environments, making them more suitable for therapeutic applications.
In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes and receptors. For instance, its ability to modulate protease activity has been explored in recent research studies. Proteases are critical enzymes involved in various pathological processes, including inflammation and cancer progression. By inhibiting these enzymes, this compound could potentially serve as a lead molecule for developing novel anti-inflammatory or anticancer agents.
The structural versatility of this compound also makes it an attractive candidate for drug delivery systems. The Fmoc group can be utilized to design stimuli-responsive drug carriers that release their payload under specific conditions, such as pH or temperature changes. Furthermore, the thiomorpholine moiety can enhance the solubility and permeability of drugs, addressing common challenges in drug delivery.
Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments. These computational tools have also facilitated the design of analogs with improved biological activity and pharmacokinetic profiles.
In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid represents a valuable addition to the arsenal of compounds used in modern drug discovery and chemical synthesis. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a promising candidate for developing innovative therapeutic agents and advanced materials.
2171555-87-4 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylthiomorpholine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)